Cas no 1805064-10-1 (Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate)

• Product Name: Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate
• CAS No: 1805064-10-1
• MF: C₁₁H₁₁BrF₃NO₂
• MW: 326.109752893448
• CID: 4805839
• Update Time: 2025-07-18

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate

• Inchi： 1S/C11H11BrF3NO2/c1-2-18-8(17)4-7-3-6(5-12)9(13)10(16-7)11(14)15/h3,11H,2,4-5H2,1H3
• InChI Key： NGFNNEIGLJQWDY-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)N=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS No. 1805064-10-1): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS No. 1805064-10-1) is a versatile and highly functionalized compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

Chemical Structure and Properties

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate is a complex organic molecule with a molecular formula of C₁₃H₁₂BrF₃N₂O₂. The presence of a bromomethyl group, difluoromethyl group, and fluorine atom on the pyridine ring imparts unique reactivity and stability to the molecule. These functional groups are crucial for its potential use in drug discovery and development.

The bromomethyl group is a versatile electrophilic moiety that can undergo various chemical transformations, such as nucleophilic substitution reactions. This property makes it an attractive starting material for the synthesis of more complex molecules. The difluoromethyl group, on the other hand, is known for its ability to modulate biological activity and improve metabolic stability. The fluorine atom on the pyridine ring further enhances the molecule's lipophilicity and can influence its pharmacokinetic properties.

Synthesis Methods

The synthesis of Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate involves several well-established chemical reactions. One common approach is to start with a commercially available pyridine derivative and introduce the bromomethyl, difluoromethyl, and fluorine functionalities through sequential reactions. For instance, the bromination of a suitable pyridine derivative can be achieved using N-bromosuccinimide (NBS) in an appropriate solvent. The difluoromethylation step can be performed using difluoroacetic acid or other difluoromethylating agents. Finally, the introduction of the fluorine atom can be accomplished through selective fluorination reactions.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl group with high selectivity and yield. Additionally, flow chemistry techniques have been explored to enhance the scalability and reproducibility of the synthesis process.

Applications in Pharmaceutical Research

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate has shown promise in various areas of pharmaceutical research due to its unique structural features. One of its primary applications is as an intermediate in the synthesis of novel drugs targeting specific biological pathways. The bromomethyl group can serve as a reactive handle for further functionalization, allowing for the creation of diverse derivatives with tailored biological activities.

In recent studies, this compound has been investigated for its potential as a lead molecule in drug discovery programs targeting neurological disorders, cancer, and infectious diseases. For instance, researchers have explored its use as a scaffold for developing inhibitors of specific enzymes involved in disease pathways. The difluoromethyl and fluorine groups have been shown to enhance the potency and selectivity of these inhibitors by modulating their interactions with target proteins.

Beyond its direct use as a drug candidate, Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate has also found applications as a tool compound in biochemical assays and screening platforms. Its unique reactivity profile makes it an ideal probe for studying protein-protein interactions and enzymatic activities.

Recent Research Highlights

A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives based on Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate. The researchers demonstrated that these derivatives exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The study highlighted the importance of the bromomethyl group in enhancing the binding affinity and selectivity of these inhibitors.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the use of this compound as a scaffold for developing antiviral agents targeting RNA viruses. The introduction of additional functional groups onto the pyridine ring was found to significantly improve antiviral activity while maintaining low cytotoxicity.

Conclusion

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS No. 1805064-10-1) is a highly functionalized compound with significant potential in pharmaceutical research. Its unique chemical structure provides a versatile platform for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimization strategies for this compound, making it an exciting area of focus for chemists and pharmacologists alike.